Cas no 7299-91-4 (Butyl Crotonate)

Butyl Crotonate is an ester compound derived from crotonic acid and butanol, commonly used as an intermediate in organic synthesis and specialty chemical applications. It exhibits good solvency properties, making it suitable for use in coatings, adhesives, and polymer formulations. The compound's reactivity allows for further chemical modifications, such as polymerization or esterification, enhancing its utility in industrial processes. Butyl Crotonate is valued for its moderate volatility and compatibility with various organic solvents, contributing to its effectiveness in formulations requiring controlled evaporation rates. Its stability under standard conditions ensures reliable performance in both laboratory and manufacturing environments.

Butyl Crotonate structure

Product Name:Butyl Crotonate

CAS No:7299-91-4

MF:C₈H₁₄O₂

MW:142.195562839508

MDL:MFCD00053794

CID:565257

PubChem ID:87565542

Update Time:2026-04-29

Butyl Crotonate Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid, butylester
- butyl (E)-but-2-enoate
- Butyl Crotonate
- Crotonic Acid Butyl Ester
- MDL： MFCD00053794

Computed Properties

Exact Mass: 142.09900
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not available
Density: 0.90
Boiling Point: 180°C
Flash Point: 64 °C
Refractive Index: 1.4320-1.4330
PSA: 26.30000
LogP: 1.90580
Solubility: Not available

Butyl Crotonate Security Information

Prompt：warning
Hazard Statement： H227
Warning Statement： P210-P280-P370+P378-P403+P235-P501
RTECS：GQ3200000

Butyl Crotonate Customs Data

HS CODE：2916190090
Customs Data：

China Customs Code:
2916190090

Overview:

2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Butyl Crotonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152883-25ml	Butyl Crotonate	7299-91-4	>97.0%(GC)	25ml	¥224.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152883-100ml	Butyl Crotonate	7299-91-4	>97.0%(GC)	100ml	¥648.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152883-500ml	Butyl Crotonate	7299-91-4	>97.0%(GC)	500ml	¥2162.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152883-5ml	Butyl Crotonate	7299-91-4	>97.0%(GC)	5ml	¥59.90	2023-09-04
TRC	B813930-5g	Butyl Crotonate	7299-91-4		5g	$ 50.00	2022-06-06
TRC	B813930-10g	Butyl Crotonate	7299-91-4		10g	$ 65.00	2022-06-06
TRC	B813930-50g	Butyl Crotonate	7299-91-4		50g	$ 210.00	2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B869551-100ml	Butyl Crotonate	7299-91-4	97%	100ml	￥669.00	2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C0417-25ml	Butyl Crotonate	7299-91-4	97.0%(GC)	25ml	￥265.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C0417-500ml	Butyl Crotonate	7299-91-4	97.0%(GC)	500ml	￥2110.0	2022-06-10

Butyl Crotonate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:7299-91-4)Butyl Crotonate

Order Number:A1206864

Stock Status:in Stock

Quantity:500g/500ml

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:57

Price ($):1001.0/238.0

Email:sales@amadischem.com

Product Official Link

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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

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5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:7299-91-4)Butyl Crotonate

Purity:99%/99%